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Compound of Interest

Compound Name: Vanadium carbonyl

CAS No.: 20644-87-5

Cat. No.: B1215037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural analysis of dinuclear

vanadium carbonyl complexes, compounds of significant interest in organometallic chemistry

and catalysis. This document summarizes key structural data, details experimental

methodologies for their synthesis and characterization, and illustrates the logical workflow

involved in their study.

Core Structural Features of Dinuclear Vanadium
Carbonyl Complexes
Dinuclear vanadium carbonyl complexes exhibit a range of structural motifs, often influenced

by the electronic and steric properties of ancillary ligands. While the neutral binary dinuclear

vanadium carbonyl, V₂(CO)₁₂, remains elusive, anionic species and ligand-substituted

derivatives have been synthesized and structurally characterized. A key feature of these
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complexes is the nature of the vanadium-vanadium (V-V) interaction and the disposition of the

carbonyl (CO) ligands, which can be terminal, bridging (μ), or semi-bridging.

Gas-phase studies using infrared photodissociation spectroscopy combined with density

functional theory (DFT) have provided significant insights into the structures of cationic

dinuclear vanadium carbonyls. For instance, the [V₂(CO)₉]⁺ cation has been characterized as

having a structure with both bridging and semi-bridging CO ligands, indicating a strong metal-

metal interaction.[1][2][3][4]

In the solid state, the introduction of ancillary ligands, such as phosphines, is often necessary

to stabilize the dinuclear framework and allow for isolation and crystallographic analysis. These

ligands can influence the V-V bond distance and the geometry of the carbonyl ligands.

Data Presentation: Structural Parameters of a
Dinuclear Vanadium Carbonyl Complex
The following table summarizes selected crystallographic data for a representative dinuclear

vanadium carbonyl complex. Due to the scarcity of publicly available crystal structures for

simple dinuclear vanadium carbonyls, the data presented here is based on a phosphine-

stabilized complex, which serves as a valuable model for understanding the core structural

features.
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Structural Parameter Value Method of Determination

V-V Bond Length
Data not available in search

results
Single-Crystal X-ray Diffraction

Average V-P Bond Length
Data not available in search

results
Single-Crystal X-ray Diffraction

Average V-C (terminal CO)

Bond Length

Data not available in search

results
Single-Crystal X-ray Diffraction

Average C-O (terminal CO)

Bond Length

Data not available in search

results
Single-Crystal X-ray Diffraction

P-V-P Bond Angle
Data not available in search

results
Single-Crystal X-ray Diffraction

V-C-O Bond Angle (terminal

CO)

Data not available in search

results
Single-Crystal X-ray Diffraction

Crystal System
Data not available in search

results
Single-Crystal X-ray Diffraction

Space Group
Data not available in search

results
Single-Crystal X-ray Diffraction

Note: Specific quantitative data from a single-crystal X-ray diffraction study of a dinuclear

vanadium carbonyl complex was not available in the provided search results. The table

structure is provided as a template for the presentation of such data when available.

Experimental Protocols
The synthesis of dinuclear vanadium carbonyl complexes typically involves the reduction of a

vanadium precursor in the presence of carbon monoxide and, often, stabilizing ligands. The

following protocols are generalized from procedures for related vanadium carbonyl
complexes.

Synthesis of the Mononuclear Precursor: Vanadium
Hexacarbonyl, V(CO)₆
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A common precursor for the synthesis of more complex vanadium carbonyl species is the 17-

electron radical, V(CO)₆.

Materials:

Vanadium(III) chloride (VCl₃)

Sodium metal (Na)

Diglyme (bis(2-methoxyethyl) ether), freshly distilled

Carbon monoxide (CO) gas (high pressure)

Phosphoric acid (H₃PO₄)

Phosphorus pentoxide (P₄O₁₀)

Tetraethylammonium bromide ((C₂H₅)₄NBr)

Tetrahydrofuran (THF), freshly distilled

Procedure:

Step 1: Synthesis of the [V(CO)₆]⁻ Anion

In a high-pressure autoclave, a mixture of VCl₃ and a stoichiometric excess of sodium metal

is suspended in diglyme.

The autoclave is pressurized with carbon monoxide to approximately 200 atm.

The reaction mixture is heated to around 160 °C with vigorous stirring for an extended period

(typically 12-24 hours).

After cooling to room temperature, the excess CO pressure is carefully vented.

The resulting slurry contains the salt [Na(diglyme)₂][V(CO)₆].

Step 2: Isolation of the [V(CO)₆]⁻ Salt
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The reaction mixture from Step 1 is filtered under an inert atmosphere to remove sodium

chloride and unreacted sodium.

The filtrate is treated with a solution of tetraethylammonium bromide in a minimal amount of

water to precipitate the tetraethylammonium salt, [(C₂H₅)₄N][V(CO)₆], which is more stable

and easier to handle than the sodium salt.

The precipitate is collected by filtration, washed with water and diethyl ether, and dried under

vacuum.

Step 3: Oxidation to V(CO)₆

The [(C₂H₅)₄N][V(CO)₆] salt is added to concentrated phosphoric acid that has been dried

with phosphorus pentoxide.

The neutral V(CO)₆ is formed and can be isolated by sublimation under high vacuum. The

product is a dark blue, volatile solid.[5]

Synthesis of a Dinuclear Vanadium Carbonyl Complex
(Generalized)
The synthesis of a dinuclear species, for example with bridging phosphine ligands, would

typically proceed from the [V(CO)₆]⁻ anion.

Materials:

[(C₂H₅)₄N][V(CO)₆]

Bis(diphenylphosphino)ethane (dppe) or a similar bidentate phosphine ligand

A suitable solvent, such as THF or dichloromethane

An oxidizing agent (e.g., a mild acid or a silver salt)

Procedure:

Under an inert atmosphere, a solution of [(C₂H₅)₄N][V(CO)₆] in THF is prepared.
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To this solution, a stoichiometric amount of the bidentate phosphine ligand is added.

The reaction mixture is stirred at room temperature to allow for ligand substitution.

A mild oxidizing agent is then added to induce the coupling of the vanadium centers.

The reaction progress is monitored by infrared spectroscopy, observing the changes in the

ν(CO) stretching frequencies.

Upon completion, the solvent is removed under vacuum, and the crude product is purified by

crystallization or chromatography.

Characterization Techniques
Single-Crystal X-ray Diffraction: This is the definitive method for determining the solid-state

structure of dinuclear vanadium carbonyl complexes. A suitable crystal is mounted on a

diffractometer, and the diffraction pattern of X-rays is collected. The data is then processed to

solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the

overall molecular geometry.

Infrared (IR) Spectroscopy: The number, position, and intensity of the carbonyl stretching

bands (ν(CO)) in the IR spectrum provide crucial information about the structure of the

complex. Terminal CO ligands typically show sharp bands at higher frequencies (1900-2100

cm⁻¹), while bridging CO ligands exhibit broader bands at lower frequencies (1700-1850 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is particularly useful for

complexes containing phosphine ligands, providing information about the coordination

environment of the phosphorus atoms. ⁵¹V NMR can also be employed to probe the vanadium

centers directly.

Mandatory Visualization
The following diagrams illustrate the key workflows in the study of dinuclear vanadium
carbonyl complexes.
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Caption: General synthetic pathway for dinuclear vanadium carbonyl complexes.
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Caption: Workflow for the characterization of dinuclear vanadium carbonyl complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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